2-fluorophenyl 3-chloro-1-benzothiophene-2-carboxylate

• IUPAC Name: (2-fluorophenyl) 3-chloro-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C15H8ClFO2S/c16-13-9-5-1-4-8-12(9)20-14(13)15(18)19-11-7-3-2-6-10(11)17/h1-8H
• InChI Key: KHCDEYCSQFFTKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C(=O)OC3=CC=CC=C3F)Cl
• Molecular Formula: C15H8ClFO2S
• Molecular Weight: 306.7 g/mol

Description

Benzothiophene derivatives are a class of compounds that have been of interest to scientists due to their potential biological activity. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

The molecular structure of benzothiophene derivatives can vary greatly depending on the specific compound. For example, a compound listed on Sigma-Aldrich has a linear formula of C27H18ClFN4O3S.

Chemical Reactions Analysis

The nature of the sulfur reagent can have a significant impact on reaction selectivity. For example, 1,3-enynes and S3˙‾ (provided in situ from Na2S or K2S) can undergo a cyclization reaction to produce 2,3,5-trisubstituted thiophenes.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiophene derivatives can vary greatly depending on the specific compound. For example, a compound listed on Sigma-Aldrich has a molecular weight of 509.947.